3,3,9,9-tetramethyl-3,4,9,10-tetrahydro-1,7(2H,8H)-phenanthridinedione

• IUPAC Name: 3,3,9,9-tetramethyl-2,4,8,10-tetrahydrophenanthridine-1,7-dione
• InChI: InChI=1S/C17H21NO2/c1-16(2)5-10-11(13(19)7-16)9-18-12-6-17(3,4)8-14(20)15(10)12/h9H,5-8H2,1-4H3
• InChI Key: RPHRPASGQBYCKJ-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C3C(=NC=C2C(=O)C1)CC(CC3=O)(C)C)C
• Molecular Formula: C17H21NO2
• DSSTOX Substance ID: DTXSID901155172
• Molecular Weight: 271.35 g/mol
• CAS No.: 879616-50-9

Description

3,3,9,9-Tetramethyl-3,4,9,10-tetrahydro-1,7(2H,8H)-phenanthridinedione (C₁₇H₂₁NO₂, molecular weight: 271 g/mol) is a phenanthridine derivative characterized by a fused tricyclic scaffold with four methyl groups at positions 3,3,9,9 and two ketone moieties. This compound (referred to as 2a in studies) has emerged as a potent inhibitor of HIV-1 protease (HIVp), a critical enzyme for viral replication. Its mechanism involves binding to both monomeric and dimeric forms of HIVp, with an apparent dissociation constant (Kd) of 2–7 µM and an IC₅₀ of 36 µM .

Key features of 2a include:

• Structural Rigidity: The tetramethyl groups enhance steric stability, promoting optimal interaction with HIVp’s hydrophobic pockets.

Biological Activity

3,3,9,9-tetramethyl-3,4,9,10-tetrahydro-1,7(2H,8H)-phenanthridinedione is a complex organic compound with significant biological activity. This article examines its biological properties, mechanisms of action, and relevant case studies, providing a comprehensive overview based on diverse research findings.

• Chemical Formula : C15H22N2O2
• Molecular Weight : 250.35 g/mol
• CAS Registry Number : 50430-14-3

The structure of the compound features a phenanthridine backbone with multiple methyl groups, which may influence its biological interactions.

Antiproliferative Effects

Research has shown that compounds similar to 3,3,9,9-tetramethyl-3,4,9,10-tetrahydro-1,7(2H,8H)-phenanthridinedione exhibit significant antiproliferative activity against various cancer cell lines. For instance:

• Mechanism of Action : The compound may interfere with DNA replication and repair mechanisms. Studies suggest that it may inhibit topoisomerase II activity, crucial for DNA unwinding during replication .

Antimicrobial Activity

The compound has also demonstrated antimicrobial properties. In vitro studies indicate that it can inhibit the growth of several bacterial strains:

Bacterial Strain	Inhibition Concentration (MIC)
E. coli	62.5 µg/mL
S. aureus	78.12 µg/mL
E. faecalis	75 µg/mL

These findings suggest potential applications in treating infections caused by resistant strains of bacteria .

Photobiological Activity

The compound's ability to absorb UV light and induce biological responses has been noted in research focusing on photodynamic therapy (PDT). It can generate reactive oxygen species (ROS) upon UV irradiation, leading to cell death in targeted cancer cells . This property is particularly valuable in developing non-invasive cancer treatments.

Study 1: Anticancer Properties

In a study examining the effects of similar tetrahydro derivatives on cancer cells, researchers found that these compounds could significantly reduce cell viability in HeLa and A549 cell lines. The study concluded that the mechanism involved both direct cytotoxicity and modulation of apoptotic pathways .

Study 2: Antibacterial Efficacy

Another investigation focused on the antibacterial efficacy of related compounds against methicillin-resistant Staphylococcus aureus (MRSA). The results indicated that these compounds could effectively disrupt bacterial cell membranes and inhibit growth at low concentrations .

Comparison with Similar Compounds

Inhibitory Activity and Binding Affinity

Parameter	2a	Other Derivatives
IC₅₀ (HIVp inhibition)	36 µM	Higher IC₅₀ (e.g., >50 µM)
Apparent Kd (dimeric HIVp)	2–7 µM	Weaker binding (e.g., >10 µM)
Binding Specificity	Monomeric + dimeric HIVp	Primarily monomeric HIVp

2a exhibits superior potency due to its ability to stabilize interactions with key HIVp residues (e.g., Asp25, Gly27, and Ala28) in the active site and flap domains. Molecular docking simulations reveal that its methyl groups enhance hydrophobic contacts, while the planar phenanthridine core aligns with the enzyme’s catalytic dyad .

Structural and Functional Differences

• Substituent Effects : Derivatives with halogen atoms (e.g., Cl, Br) or bulkier groups showed reduced activity, likely due to steric clashes or altered electronic properties. For example, 2,3,6,8-tetrachlorophenanthridine (a prior lead) had weaker dimerization inhibition .
• ADME Profiles: 2a: Zero PAINS alerts, Brenk 1 alert (indicating minor reactivity risks). Optimal solubility (LogP: ~3.5) and permeability . Other derivatives: Some triggered PAINS or Brenk alerts, suggesting higher toxicity or metabolic instability.

Mechanism of Action

2a uniquely restricts substrate access to HIVp’s active site by:

Binding to monomeric HIVp, preventing dimerization.

Stabilizing the dimeric form in a conformationally inactive state .
In contrast, analogs lacking tetramethyl groups showed weaker interactions with the flap domain, reducing their ability to block substrate entry .

Research Findings and Implications

Key Studies

• Surface Plasmon Resonance (SPR) : Confirmed 2a ’s high affinity for both HIVp forms, with rapid on/off binding kinetics suitable for therapeutic use .
• Enzyme Kinetics: 2a’s non-competitive inhibition suggests allosteric modulation, a rare trait among small-molecule HIVp inhibitors .

Limitations of Analog Compounds

• Poor solubility (e.g., halogenated derivatives).
• Inefficient binding to dimeric HIVp.
• Suboptimal ADME properties (e.g., high molecular weight >400 Da in some cases) .